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Compound of Interest

Compound Name: Diquat Dibromide

Cat. No.: B7772062 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of Diquat
Dibromide is a critical component of laboratory safety and environmental responsibility. This

guide provides essential information on the safe handling and disposal of Diquat Dibromide
waste, ensuring compliance with safety protocols and regulatory requirements.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Diquat Dibromide with

appropriate personal protective equipment (PPE). This includes coveralls over a short-sleeved

shirt and short pants, chemical-resistant gloves, chemical-resistant footwear plus socks,

protective eyewear, and a chemical-resistant apron when cleaning equipment, mixing, or

loading.[1] In case of inadequate ventilation, respiratory protection should be worn.[2]

Emergency shower and eyewash facilities should be readily accessible in the immediate work

area.[3]

Spill Management
In the event of a Diquat Dibromide spill, the area should be evacuated of all personnel not

wearing protective equipment until the cleanup is complete.[3] All ignition sources must be

removed.[3]

For liquid spills, absorb the material with vermiculite, dry sand, earth, or a similar non-

combustible absorbent material. For solid spills, it is recommended to moisten the material first

to prevent dusting, then sweep the substance into covered containers. Use a vacuum or a wet
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method to reduce dust during cleanup. The affected area should be washed thoroughly with

hard water and detergent, and the wash water should be collected with an absorbent material

for disposal.

Disposal Procedures for Diquat Dibromide Waste
Diquat Dibromide and its containers must be disposed of as hazardous waste. Improper

disposal of excess pesticide, spray mixture, or rinsate is a violation of Federal law. Do not

contaminate water, food, or feed by disposal.

Step-by-Step Disposal Guidance:

Waste Collection: Collect Diquat Dibromide waste in its original container or a clearly

labeled, sealed, and compatible container. Do not mix with other waste.

Regulatory Consultation: It is crucial to contact your state's Department of Environmental

Protection (DEP) or the regional office of the federal Environmental Protection Agency (EPA)

for specific disposal recommendations. Local regulations may vary and must be followed.

Licensed Disposal Facility: Arrange for the disposal of the waste through a licensed

hazardous waste disposal facility.

Container Disposal: Non-refillable containers should not be reused. They should be triple-

rinsed (or equivalent) promptly after emptying. The rinsate should be collected and disposed

of as hazardous waste. After rinsing, the container should be punctured or otherwise

destroyed before disposal in a landfill approved for pesticide containers, or in accordance

with applicable Federal, State, or local procedures.

Quantitative Data
While specific disposal concentration limits are not readily available and are subject to local

regulations, the following transportation and reportable quantity information is pertinent for

handling and disposal.
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Parameter Value Reference

UN Number

UN 2811 (Toxic solids, organic,

n.o.s.), UN 2927 (Toxic liquid,

corrosive, organic, n.o.s.), UN

1760 (Corrosive liquid, n.o.s.),

UN3082 (Environmentally

hazardous substance, solid

toxic, n.o.s)

DOT Hazard Class
6.1 (Toxic), 8 (Corrosive), 9

(Miscellaneous)

Packing Group II, III

Reportable Quantity (RQ)

1000 lbs (for Diquat dibromide

monohydrate) / 454 kg (for

Diquat @37.3% Diquat

dibromide)

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Diquat
Dibromide waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b7772062#diquat-dibromide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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